Cas no 2352008-12-7 (ethyl 2-amino-2-4-methyl-3-(trifluoromethyl)phenylacetate)

• Product Name: ethyl 2-amino-2-4-methyl-3-(trifluoromethyl)phenylacetate
• CAS No: 2352008-12-7
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5638825
• PubChem ID: 165937718
• Update Time: 2025-07-02

ethyl 2-amino-2-4-methyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28280914
• 2352008-12-7
• ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate
• ethyl 2-amino-2-4-methyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H14F3NO2/c1-3-18-11(17)10(16)8-5-4-7(2)9(6-8)12(13,14)15/h4-6,10H,3,16H2,1-2H3
• InChI Key： MAKJIPVXIGYGOG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-2-4-methyl-3-(trifluoromethyl)phenylacetate

Recent Advances in the Study of Ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate (CAS: 2352008-12-7)

Ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate (CAS: 2352008-12-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory disorders. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, including the trifluoromethyl group, which enhances metabolic stability and bioavailability. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate, emphasizing its role as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized a multi-step synthesis approach, starting from commercially available 4-methyl-3-(trifluoromethyl)benzaldehyde, to achieve high yields and purity. The study also demonstrated the compound's potential in enhancing the efficacy of GABAergic drugs, which are commonly used to treat anxiety and epilepsy.

In another groundbreaking study, researchers investigated the compound's application in the development of anti-inflammatory agents. The trifluoromethyl group was found to play a critical role in inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This finding, published in Bioorganic & Medicinal Chemistry Letters (2024), suggests that ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate could serve as a scaffold for designing next-generation anti-inflammatory drugs with improved pharmacokinetic properties.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations revealed strong binding affinities for enzymes involved in neurotransmitter regulation, further supporting its potential in neurological drug development. These findings were corroborated by in vitro assays, which showed significant activity at nanomolar concentrations.

Despite these promising results, challenges remain in optimizing the compound's synthetic scalability and minimizing off-target effects. Future research directions may include exploring alternative synthetic routes, conducting in vivo studies to assess toxicity and efficacy, and investigating its potential in combination therapies. Overall, ethyl 2-amino-2-[4-methyl-3-(trifluoromethyl)phenyl]acetate continues to be a compound of significant interest in the field of medicinal chemistry, with the potential to contribute to the development of innovative therapeutics.